- Solid state forms of vemurafenib hydrochloride and preparation, World Intellectual Property Organization, , ,
Cas no 918504-65-1 (Vemurafenib)
Vemurafenib structure
Product Name:Vemurafenib
CAS No:918504-65-1
MF:C23H18ClF2N3O3S
MW:489.92213010788
MDL:MFCD18074504
CID:822534
PubChem ID:42611257
Update Time:2024-10-26
Vemurafenib Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- Vemurafenib (PLX4032, RG7204)
- PLX4032
- PLX-4032
- PLX-4032 (RG7024)
- PLX4032 (Vemurafenib)
- R7204
- Vemurafenib
- Vemurafenib (PLX4032)
- Vemurafenib(PLX4032,RG7204,RO5185426,Zelboraf®)
- PLX4032, RG7204, ZELBORAF, RO5185426
- RG7204
- RO5185426
- Zelboraf
- PLX 4032
- RG 7204
- RO 5185426
- N-(3-{[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl}-2,4-difluorophenyl)propane-1-sulfonamide
- 207SMY3FQT
- NSC761431
- 1-PROPANESULFONAMIDE, N-[3-[[5-(4-CHLOROPHENYL)-1H-PYRROLO[2,3-B]PYRIDIN
- N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-propanesulfonamide (ACI)
- Propane-1-sulfonic acid [3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl]amide
- Ro 51-85426
- 918504-65-1
- 3og7
- PB11741
- HB4285
- SY067868
- DTXCID00161201
- N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)-propane-1-sulfonamide
- SR-01000941568
- J-522975
- 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H- pyrrolo(2,3-b)pyridin-3- yl)carbonyl)-2,4-difluorophenyl)-
- J-690009
- SCHEMBL298931
- Vemurafenib (PLX4032)?
- NCGC00250399-01
- RG-7204
- UNII-207SMY3FQT
- VEMURAFENIB [JAN]
- HMS3265N03
- VEMURAFENIB [MI]
- NSC-761431
- N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-
- VEMURAFENIB [WHO-DD]
- N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl]propane-1-sulfonamide
- BCP25783
- Vemurafenib [USAN:INN]
- GPXBXXGIAQBQNI-UHFFFAOYSA-N
- NS00008103
- HMS3654P09
- HMS3265M03
- EX-A1335
- N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-PropanesulfonaMide
- HY-12057
- Vemurafenib [USAN]
- BRAF (V600E) kinase inhibitor RO5185426
- N-(3-{(5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl}-2,4- difluorophenyl)propane-1-sulfonamide
- BRD-K56343971-001-14-8
- CS-0216
- carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
- VEMURAFENIB [ORANGE BOOK]
- BRD-K56343971-001-02-3
- Vemurafenib; PLX4032
- HMS3265N04
- DB08881
- GTPL5893
- N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
- CHEBI:63637
- Q423111
- HMS3748G15
- 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3- yl)carbonyl)-2,4-difluorophenyl)-
- HSDB 8143
- CCG-264883
- MFCD18074504
- N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl]propane-1-sulfonamide
- R-7204
- PLX4032,Vemurafenib, RG7204, RO5185426, Zelboraf
- n-(3-((5-(4-chlorophenyl)-1h-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-1-propanesulfonamide
- SW218095-2
- VEMURAFENIB [VANDF]
- BRD-K56343971-001-05-6
- D09996
- AKOS007930804
- BDBM50396483
- AC-25010
- vemurafenibum
- 1029872-54-5
- [(2S,5R)-2,5-Dimethyl-4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl][3-[(5-fluoro-2-methyl-4-pyrimidinyl)amino]-4,6-dihydro-6,6 -dimethylpyrrolo[3,4-c]pyrazol-5(1H)-yl]methanone
- N-(3-((5-(4-Chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4- difluorophenyl)propane-1-sulfonamide
- DTXSID50238710
- s1267
- C23H18ClF2N3O3S
- BRAF(V600E) Kinase Inhibitor RO5185426
- 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-
- HMS3265M04
- RO5185426 , RG7204 , PLX4032
- EX-A053
- Vemurafenib;PLX-4032
- BRD-K56343971-001-10-6
- NCGC00250399-05
- ME-0096
- CHEMBL1229517
- BRD-K56343971-001-12-2
- Vemurafenib (JAN/USAN/INN)
- SR-01000941568-1
- NCGC00250399-08
- NSC-800964
- Zelboraf (TN)
- N-(3-(5-(4-Chlorophenyl)-1H-pyrrolo(2,3-b)pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- propane-1-sulfonic acid {3-[5-(4-chloro-phenyl)-1h-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl}-amide
- AB01273970_03
- EN300-23265091
- VEMURAFENIB [INN]
- NSC800964
- VEMURAFENIB (MART.)
- Propane-1-sulfonic acid (3-
- SDCCGSBI-0647659.P002
- AB01273970-01
- RO-51-85426
- VEMURAFENIB [MART.]
- 1415041-85-8
- N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- L01XE15
- RO-5185426
-
- MDL: MFCD18074504
- Inchi: 1S/C23H18ClF2N3O3S/c1-2-9-33(31,32)29-19-8-7-18(25)20(21(19)26)22(30)17-12-28-23-16(17)10-14(11-27-23)13-3-5-15(24)6-4-13/h3-8,10-12,29H,2,9H2,1H3,(H,27,28)
- InChI Key: GPXBXXGIAQBQNI-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=C(NS(CCC)(=O)=O)C=CC=1F)C1C2C(=NC=C(C3C=CC(Cl)=CC=3)C=2)NC=1
Computed Properties
- Exact Mass: 489.07300
- Monoisotopic Mass: 489.0725466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100
- XLogP3: 5
Experimental Properties
- Color/Form: No data available
- Density: 1.46
- Melting Point: 260-262 °C
- Boiling Point: 711.4±70.0 °C at 760 mmHg
- Flash Point: 384.0±35.7 °C
- Solubility: Soluble in DMSO (100 mg/mL), and methanol. Insoluble in ethanol, and water
- PSA: 100.30000
- LogP: 6.69800
Vemurafenib Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Vemurafenib Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Vemurafenib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC1071-100 mg |
Vemurafenib (PLX4032) |
918504-65-1 | 100mg |
$200.0 | 2022-02-28 | ||
| DC Chemicals | DC1071-250 mg |
Vemurafenib (PLX4032) |
918504-65-1 | 250mg |
$400.0 | 2022-02-28 | ||
| DC Chemicals | DC1071-1 g |
Vemurafenib (PLX4032) |
918504-65-1 | 1g |
$800.0 | 2022-02-28 | ||
| BAI LING WEI Technology Co., Ltd. | 1349108-5MG |
Vemurafenib, 99%, a first-in-class, selective, potent inhibitor of B-RAF kinase, with IC50s of 31 and 48 nM for RAFV600E and c-RAF-1, respectively |
918504-65-1 | 99% | 5MG |
¥ 303 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 1349108-25MG |
Vemurafenib, 99%, a first-in-class, selective, potent inhibitor of B-RAF kinase, with IC50s of 31 and 48 nM for RAFV600E and c-RAF-1, respectively |
918504-65-1 | 99% | 25MG |
¥ 765 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 1349108-100MG |
Vemurafenib, 99%, a first-in-class, selective, potent inhibitor of B-RAF kinase, with IC50s of 31 and 48 nM for RAFV600E and c-RAF-1, respectively |
918504-65-1 | 99% | 100MG |
¥ 2185 | 2022-04-26 | |
| TRC | V118500-5mg |
Vemurafenib |
918504-65-1 | 5mg |
$ 63.00 | 2023-09-05 | ||
| TRC | V118500-10mg |
Vemurafenib |
918504-65-1 | 10mg |
$ 87.00 | 2023-09-05 | ||
| TRC | V118500-25mg |
Vemurafenib |
918504-65-1 | 25mg |
$ 173.00 | 2023-09-05 | ||
| TRC | V118500-50mg |
Vemurafenib |
918504-65-1 | 50mg |
$317.00 | 2023-05-17 |
Vemurafenib Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol , Dimethylformamide ; 18 h, 25 °C → 55 °C
1.2 Solvents: Methanol ; 30 min, 45 - 55 °C; 55 °C → 25 °C; overnight, 4 °C
1.2 Solvents: Methanol ; 30 min, 45 - 55 °C; 55 °C → 25 °C; overnight, 4 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ; 10 min, 0 °C; 30 min, cooled
1.2 Solvents: 1,2-Dichloroethane ; 40 min, cooled; overnight, 0 - 20 °C
1.2 Solvents: 1,2-Dichloroethane ; 40 min, cooled; overnight, 0 - 20 °C
Reference
- Preparation of crystalline forms of vemurafenib, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 20 - 25 °C; 10 - 20 min, 25 - 30 °C; 30 °C → 105 °C; 6 h, 95 - 105 °C
Reference
- Substantially pure vemurafenib, India, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 10 - 20 min, 25 - 30 °C; 6 h, 30 °C → 105 °C
Reference
- Substantially pure vemurafenib and its salts, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Tetrahydrofuran ; 10 - 15 min, 25 - 35 °C; 8 h, 25 - 35 °C
Reference
- A novel process for preparing vemurafenib, India, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: 1,4-Dioxane , Water ; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 - 30 min, rt; 10 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 - 30 min, rt; 10 min, rt
Reference
- Novel processes for the preparation of vemurafenib, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of conjugate compounds for the degradation of RAF, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ; 20 - 25 °C; 25 °C → 55 °C; 10 - 20 h, 50 - 55 °C
Reference
- Process for preparation of N-[3-[[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-propanesulfonamide, United States, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: 1,4-Dioxane , Water ; rt; 10 min, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
- Rapid, microwave-assisted organic synthesis of selective V600EBRAF inhibitors for preclinical cancer research, Tetrahedron Letters, 2012, 53(32), 4161-4165
Production Method 10
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: 1,2-Dichloroethane ; 5 h, 71 - 73 °C; 73 °C → 30 °C
1.2 5 h, 90 - 95 °C; 95 °C → 30 °C
1.3 Reagents: Ammonia Solvents: Methanol ; 4 h, 50 - 55 °C
1.2 5 h, 90 - 95 °C; 95 °C → 30 °C
1.3 Reagents: Ammonia Solvents: Methanol ; 4 h, 50 - 55 °C
Reference
- Simple preparing method of vemurafenib or analogue thereof, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, 0 - 5 °C
1.2 2 h
1.2 2 h
Reference
- A process for preparation of amorphous vemurafenib, India, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol , Tetrahydrofuran ; 24 h, 28 - 35 °C
Reference
- Process for preparation of diprotected pyrrolo[2,3-b]pyridine intermediates useful in industrial scale production of biologically active compounds, United States, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 min, rt; 2 h, rt
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; 3 h, rt
Reference
- Method for preparation of N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl} propane-1-sulfonamide, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 1 h, 20 - 25 °C; 3 h, 20 - 25 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, 0 - 5 °C; 5 °C → 20 °C
1.3 Reagents: Pyridine Solvents: Dichloromethane ; 3 h, 20 - 25 °C
1.4 Reagents: Water ; 0 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, 0 - 5 °C; 5 °C → 20 °C
1.3 Reagents: Pyridine Solvents: Dichloromethane ; 3 h, 20 - 25 °C
1.4 Reagents: Water ; 0 °C
Reference
- An improved process for the preparation of vemurafenib, India, , ,
Production Method 15
Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 0 - 5 °C
1.2 Reagents: Oxalyl chloride Solvents: Dichloromethane ; rt; 2 h, rt
1.3 5 h, rt
1.4 Reagents: Water ; 1 h, rt
1.2 Reagents: Oxalyl chloride Solvents: Dichloromethane ; rt; 2 h, rt
1.3 5 h, rt
1.4 Reagents: Water ; 1 h, rt
Reference
- New processes for the preparation of vemurafenib, World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol , Dimethylacetamide ; 25 - 30 °C; 30 °C → 55 °C; 4 h, 55 °C; 55 °C → 30 °C
1.2 Solvents: Methanol ; 25 - 30 °C; 3 h, 25 - 30 °C
1.2 Solvents: Methanol ; 25 - 30 °C; 3 h, 25 - 30 °C
Reference
- Improved process for the preparation of propane-1-sulfonic acid {3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl}-amide, India, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol , Dimethylacetamide ; 30 °C → 55 °C; 24 h, 50 - 55 °C
Reference
- A process for the preparation of vemurafenib, India, , ,
Production Method 18
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 0 °C; 10 min, 3 °C
1.2 Solvents: Dichloromethane ; 25 min, 0 °C → 5 °C; 0 °C → 25 °C; 3 h, 25 °C
1.2 Solvents: Dichloromethane ; 25 min, 0 °C → 5 °C; 0 °C → 25 °C; 3 h, 25 °C
Reference
- Process for the preparation of vemurafenib and its intermediates, India, , ,
Production Method 19
Reaction Conditions
Reference
- Simultaneously improving the physicochemical and pharmacokinetic properties of vemurafenib through cocrystallization strategy, Journal of Drug Delivery Science and Technology, 2022, 70,
Vemurafenib Raw materials
- (dimethoxymethyl)dimethylamine
- N-[3-(3-cyanopropanoyl)-2,4-difluorophenyl]propane-1-sulfonamide
- Methanone, (3-amino-2,6-difluorophenyl)[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
- N-(3-(5-(4-Chlorophenyl)-1-(2,6-dichlorobenzoyl)-1H-pyrrolo2,3-b-pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- (4-chlorophenyl)boronic acid
- 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine
- 2-(4-chlorophenyl)acetaldehyde
- propane-1-sulfonyl chloride
- 2,6-Difluoro-3-(propane-1-sulfonylamino)-benzoyl chloride
- N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]hydroxymethyl]-2,4-difluorophenyl]-1-propanesulfonamide
- N-(3-(5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
- 2,6-Difluoro-3-(propylsulfonaMido)benzoic acid
Vemurafenib Preparation Products
Vemurafenib Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
918504-65-1 (Vemurafenib) Related Products
- 918505-84-7(PLX-4720)
- 918507-83-2(1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-, methyl ester)
- 918507-16-1(1H-Pyrrolo[2,3-b]pyridine-5-propanoic acid, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-)
- 918504-56-0(Methanesulfonamide, N-[3-[3-[6-chloro-2-fluoro-3-[(methylsulfonyl)amino]benzoyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl]-)
- 858118-81-7(Methanesulfonamide, N-[3-[3-(2-fluorobenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]-)
- 918507-85-4(1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-N-ethyl-)
- 918507-84-3(1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,3-[2,6-difluoro-3-[(propylsulfonyl)amino]benzoyl]-)
- 918506-55-5(Benzenesulfonamide, 4-chloro-N-[2,4-difluoro-3-(1H-pyrrolo[2,3-b]pyridin-3-ylcarbonyl)phenyl]-)
- 918504-57-1(Methanesulfonamide,N-[3-[3-[2,6-difluoro-3-[(methylsulfonyl)amino]benzoyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]phenyl]-)
- 858118-71-5(Methanesulfonamide,N-[3-[3-(2,5-difluorobenzoyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]-)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk